7-Phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid

• IUPAC Name: 7-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C14H8F3N3O2/c15-14(16,17)11-7-12-18-9(13(21)22)6-10(20(12)19-11)8-4-2-1-3-5-8/h1-7H,(H,21,22)
• InChI Key: SQOFWROSFDCZKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC3=CC(=NN23)C(F)(F)F)C(=O)O
• Molecular Formula: C14H8F3N3O2
• Molecular Weight: 307.23 g/mol

Description

The compound “7-Phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid” belongs to the family of pyrazolo[1,5-a]pyrimidines. These compounds have attracted significant attention in medicinal chemistry and material science due to their photophysical properties.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines has been widely studied. The regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of both pyrazole and pyrimidine rings. The NMR data provides detailed information about the hydrogen and carbon atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound are characterized by a nucleophilic attack of the pyrazolic nitrogen to the residual carbonyl group, leading to the formation of products.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are influenced by the presence of electron-donating groups (EDGs) at position 7 on the fused ring. These EDGs improve both the absorption and emission behaviors of the compound.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the search results, similar compounds such as PHTPP have been identified as selective estrogen receptor β (ERβ) full antagonists.

Safety and Hazards

Specific toxicity and hazard data for this compound may vary depending on experimental conditions. Proper safety measures and operations should be followed when handling this compound.

Future Directions

The significant photophysical properties of pyrazolo[1,5-a]pyrimidines make them strategic compounds for optical applications. Future research could focus on the development of new synthetic routes and applications for these compounds.